Cas no 1805295-62-8 (3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805295-62-8
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4845137
• Update Time: 2025-07-19

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5N/c8-3-1-2-4(7(11,12)13)14-5(3)6(9)10/h1-2,6H
• InChI Key： VBANMGMKCDBQNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805295-62-8)

3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805295-62-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its reactivity and versatility, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and crop protection has propelled interest in 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine. Researchers are particularly intrigued by its potential applications in designing next-generation pharmaceuticals and agrochemicals, where fluorine incorporation often enhances bioavailability and metabolic stability. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, aligning with the industry's focus on precision medicine and sustainable agriculture.

From a synthetic perspective, CAS No. 1805295-62-8 offers distinct advantages due to its halogenated pyridine core. The presence of both bromo and trifluoromethyl groups enables diverse functionalization pathways, facilitating the construction of complex molecular architectures. This aligns with current trends in C-H functionalization and cross-coupling reactions, which dominate contemporary organic chemistry literature. Its stability under various reaction conditions further enhances its utility in multistep syntheses.

Environmental and regulatory considerations surrounding fluorinated chemicals have also brought compounds like 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine into focus. While not classified as hazardous, its responsible handling and disposal reflect the chemical industry's increasing emphasis on green chemistry principles. This aspect resonates with global initiatives promoting sustainable chemical manufacturing, a frequently searched topic among professionals seeking eco-friendly alternatives.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. These methods confirm the distinct electronic effects induced by its fluorine substituents, which are crucial for understanding its reactivity patterns. Such detailed analyses address common queries from researchers about structure-activity relationships in fluorinated heterocycles.

The commercial availability of CAS 1805295-62-8 through specialty chemical suppliers has expanded its accessibility to academic and industrial laboratories. Procurement trends indicate rising demand from regions with strong pharmaceutical innovation ecosystems, particularly for projects investigating proteolysis-targeting chimeras (PROTACs) and covalent inhibitors - two rapidly growing areas in drug development frequently searched in scientific databases.

Future research directions for this compound may explore its incorporation into metal-organic frameworks (MOFs) or as a building block for functional materials. The unique electronic properties imparted by its fluorine atoms could enable applications in electronic materials or catalysis, addressing another hot topic in materials science forums. Such potential applications demonstrate how this multifunctional pyridine derivative bridges multiple scientific disciplines.

In summary, 3-Bromo-2-(difluoromethyl)-6-(trifluoromethyl)pyridine represents a compelling case study in the strategic use of halogenation and fluorination to engineer molecules with tailored properties. Its relevance to cutting-edge research areas ensures continued interest from synthetic chemists, while its commercial availability supports practical applications. As the scientific community increasingly values structural novelty and functional diversity, compounds like this will remain pivotal in advancing molecular innovation across multiple industries.